Smolecule

Theoretical Framework & Proof-of-Concept
Specifications & Pricing

Hazard Classification of Diethyl Phthalate

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 53397-17-4
Cat. No.: S11172427

Compound Focus: Diethyl phosphate

Get Quote

Category Statement Code Description
Hazard H302 Harmful if swallowed
Statements
H312 Harmful in contact with skin
H314 Causes severe skin burns and eye damage
H318 Causes serious eye damage
Precautionary P261 Avoid breathing dust/fume/gas/mist/vapours/spray.
Statements
P280 Wear protective gloves/protective clothing/eye
protection/face protection.
P301+P330+P331 IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.
P302+P352 IF ON SKIN: Wash with soap and water.
P305+P351+P338 IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do — continue
rinsing.
P310 Immediately call a POISON CENTER or doctor/physician.
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Chemical Identity and Regulatory Context

It is important to distinguish diethyl phosphate from other similarly named compounds in the search results,
such as diethyl phthalate [1] and various phosphate ester flame retardants [2] [3]. These are different

chemical families with distinct properties and hazards.

¢ Regulatory Information: For transport, diethyl phosphate is classified as a CORROSIVE LIQUID,
ACIDIC, ORGANIC, N.O.S. (UN3265) [4].

¢ Toxicological Note: Diethyl phosphate is a metabolite and environmental degradation product of
the insecticide Chlorpyrifos. Chronic exposure has been linked to thyroid-related hormone disorders

in research studies [4].

Experimental Safety Workflow

The following diagram outlines the key safety considerations for handling diethyl phesphate in a laboratory

setting, based on the hazard statements provided.
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Start: Plan Experiment
with Diethyl Phosphate

Preparation Stage

Review SDS and
hazard statements (H314)

Identify required
personal protective equipment (PPE)

Ensure access to
safety wash stations

Execution Stage

Wear appropriate PPE:
- Protective gloves
- Eye protection
- Protective clothing

Work in a well-ventilated area
or fume hood (P261)

Use chemically
compatible labware
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Emergency Preparedness

Know emergency procedures
for skin/eye contact (P310)

Have first aid measures
ready (P305, P302)

Click to download full resolution via product page

The most critical focus for researchers is the H314 "Causes severe skin burns and eye damage" hazard.
Your experimental protocols must enforce the use of appropriate personal protective equipment (PPE) and

ensure immediate access to safety showers and eye wash stations [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address:

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone:
Email:
Web:

Ontario, CA 91761, United
States

(512) 262-9938
info@smolecule.com

www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5

Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s11172427?utm_src=pdf-bulk
https://www.smolecule.com/products/s11172427?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

